Cas no 42069-24-9 (N-(1-Hydroxy-2-oxo-2-phenylethyl)-3-pyridinecarboxamide)

• Product name: N-(1-Hydroxy-2-oxo-2-phenylethyl)-3-pyridinecarboxamide
• CAS No: 42069-24-9
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 2636815

N-(1-Hydroxy-2-oxo-2-phenylethyl)-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxy-2-oxo-2-phenyl-ethyl)-nicotinamide
• N-(1-hydroxy-2-oxo-2-phenylethyl)pyridine-3-carboxamide
• N-(1-Hydroxy-2-oxo-2-phenylethyl)-3-pyridinecarboxamide
• 3-Pyridinecarboxamide, N-(1-hydroxy-2-oxo-2-phenylethyl)-
• N-(1-Hydroxy-2-oxo-2-phenylethyl)pyridine-3-carboximidic acid

• Inchi： 1S/C14H12N2O3/c17-12(10-5-2-1-3-6-10)14(19)16-13(18)11-7-4-8-15-9-11/h1-9,14,19H,(H,16,18)
• InChI Key： QBAYVSXXBZQKOQ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)=O)NC(C1C=NC=CC=1)=O
• BRN： 0408842

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Topological Polar Surface Area: 79.3
• XLogP3: 1